Cas no 1407429-97-3 (4-Iodo-1-(2-methoxyethyl)-1H-pyrazole)

• Product Name: 4-Iodo-1-(2-methoxyethyl)-1H-pyrazole
• CAS No: 1407429-97-3
• MF: C₆H₉IN₂O
• MW: 252.052933454514
• CID: 4760786
• PubChem ID: 64429964
• Update Time: 2023-08-16

4-Iodo-1-(2-methoxyethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1-(2-methoxyethyl)-1H-pyrazole
• 4-iodo-1-(2-methoxyethyl)pyrazole

• Inchi： 1S/C6H9IN2O/c1-10-3-2-9-5-6(7)4-8-9/h4-5H,2-3H2,1H3
• InChI Key： TXNOAQSDMOFPHJ-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• XLogP3: 0.7
• Topological Polar Surface Area: 27